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Compound of Interest

Compound Name: GSK-923295

Cat. No.: B607873

GSK-923295 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability, storage, and handling of GSK-
923295.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for GSK-923295 powder?

Al: For long-term stability, GSK-923295 in its solid (powder) form should be stored at -20°C.[1]
[2][3][4][5] Some suppliers suggest that storage at 4°C is also acceptable for shorter periods.[2]

[6]
Q2: How should | store GSK-923295 after dissolving it in a solvent?

A2: Once dissolved, it is crucial to aliquot the GSK-923295 solution and store it at -80°C to
prevent degradation from repeated freeze-thaw cycles.[6] Storage at -20°C is also an option,
but for a shorter duration.[2][6]

Q3: What is the shelf-life of GSK-923295 under different storage conditions?

A3: The stability of GSK-923295 varies depending on its form and storage temperature. The
following table summarizes the recommended storage durations.

Q4: In which solvents is GSK-923295 soluble?
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A4: GSK-923295 is soluble in DMSO.[3][4][5][6][7][8] It is insoluble in water.[4][8] For in vivo
experiments, a common vehicle is a mixture of N,N-dimethylacetamide (DMA) and Cremophor.

[°]
Q5: What is the mechanism of action of GSK-923295?

A5: GSK-923295 is a potent and specific allosteric inhibitor of the centromere-associated
protein-E (CENP-E) kinesin motor ATPase activity.[2][6][7][10][11] It functions by stabilizing the
interaction of the CENP-E motor domain with microtubules, which inhibits the release of
inorganic phosphate.[6][12] This leads to a failure in metaphase chromosome alignment,
inducing mitotic arrest and subsequent apoptosis (cell death).[1][9][10][12]

Troubleshooting Guides

Issue 1: Difficulty dissolving GSK-923295 powder.

e Possible Cause: GSK-923295 may require assistance to fully dissolve, especially at higher
concentrations.

 Solution: To aid dissolution, you can warm the solution tube at 37°C for approximately 10
minutes or use an ultrasonic bath for a short period.[4] It is also critical to use fresh,
anhydrous DMSO, as absorbed moisture can significantly reduce the solubility of the
compound.[6][8]

Issue 2: Inconsistent experimental results.

» Possible Cause 1: Compound degradation. Improper storage or repeated freeze-thaw cycles
of stock solutions can lead to the degradation of GSK-923295.

e Solution 1: Always aliquot stock solutions into single-use volumes and store them at -80°C to
maintain stability.[6] Avoid using a solution that has been repeatedly frozen and thawed.

o Possible Cause 2: Cellular Efflux. Some cell lines may actively pump the compound out,
reducing its effective intracellular concentration.

e Solution 2: While not directly reported for GSK-923295, if efflux is suspected, co-incubation
with an efflux pump inhibitor might be considered, though this would need to be validated for
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your specific cell line.

Data Presentation

Table 1: Recommended Storage Conditions and Stability

Storage Recommended o
Form . Citations
Temperature Duration
Solid (Powder) -20°C Up to 3 years [1][2][6]
4°C Up to 2 years [2][6]
In Solvent (DMSO) -80°C 6 months [2][6]
-20°C 1 to 6 months [2][6]

Table 2: Solubility of GSK-923295

Solvent Concentration Notes Citations

Use of fresh,

anhydrous DMSO is
229.6 mg/mL to 100

DMSO recommended.[6][8] 3114161181
mg/mL ) o
Warming or sonication
can aid dissolution.[4]
Ethanol >14.87 mg/mL Requires sonication. [4]
Water Insoluble [4]18]

Experimental Protocols

Protocol 1: Preparation of a 10 mM GSK-923295 Stock Solution in DMSO

o Calculate Required Mass: The molecular weight of GSK-923295 is 592.13 g/mol .[1][7] To
prepare 1 mL of a 10 mM stock solution, you will need 5.92 mg of GSK-923295 powder.
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o Dissolution: Add the calculated mass of GSK-923295 to a sterile microcentrifuge tube. Add 1
mL of fresh, anhydrous DMSO.

 Aid Dissolution (if necessary): Vortex the tube thoroughly. If the compound does not fully
dissolve, warm the tube at 37°C for 10 minutes or place it in an ultrasonic bath for a few
minutes until the solution is clear.[4]

o Storage: Aliquot the stock solution into single-use volumes in sterile cryovials. Store the
aliquots at -80°C.[6]

Visualizations
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Experimental Workflow: GSK-923295 Stock Preparation and Use
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Caption: Workflow for preparing and using GSK-923295 solutions.
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GSK-923295 Mechanism of Action

GSK-923295

Binds to & Stabilizes Complex

CENP-E + Microtubule

ATP Hydrolysis

I
I
:Required for

Chromosome Alignment

1
IFailure leads to
|

Mitotic Arrest

Apoptosis

Click to download full resolution via product page

Caption: Simplified signaling pathway of GSK-923295's action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

